![molecular formula C13H26N2O5S B6187366 rac-pyrrolidin-1-ium (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfonate, trans CAS No. 2767052-83-3](/img/no-structure.png)
rac-pyrrolidin-1-ium (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfonate, trans
Overview
Description
Rac-pyrrolidin-1-ium (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfonate, trans is a useful research compound. Its molecular formula is C13H26N2O5S and its molecular weight is 322.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-pyrrolidin-1-ium (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfonate, trans involves the reaction of pyrrolidine with tert-butyl 3-(bromomethyl)cyclobutane-1-carboxylate followed by reaction with sodium sulfite and tert-butyl carbamate. The resulting product is then treated with sodium hydroxide and sulfuric acid to obtain the final compound.", "Starting Materials": [ "Pyrrolidine", "Tert-butyl 3-(bromomethyl)cyclobutane-1-carboxylate", "Sodium sulfite", "Tert-butyl carbamate", "Sodium hydroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with tert-butyl 3-(bromomethyl)cyclobutane-1-carboxylate in the presence of a base such as potassium carbonate to yield the corresponding pyrrolidin-1-yl ester.", "Step 2: The pyrrolidin-1-yl ester is then reacted with sodium sulfite and tert-butyl carbamate in the presence of a catalyst such as palladium on carbon to yield the corresponding sulfonate ester.", "Step 3: The resulting sulfonate ester is then treated with sodium hydroxide and sulfuric acid to obtain the final compound, rac-pyrrolidin-1-ium (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfonate, trans." ] } | |
CAS RN |
2767052-83-3 |
Molecular Formula |
C13H26N2O5S |
Molecular Weight |
322.4 |
Purity |
95 |
Origin of Product |
United States |
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